N-(2-chlorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide
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Description
N-(2-chlorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]dec-3-yl)acetamide is a useful research compound. Its molecular formula is C15H16ClN3O4 and its molecular weight is 337.76. The purity is usually 95%.
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Scientific Research Applications
Potential Applications and Significance:
Environmental Impact and Toxicity Studies :
- Chlorophenoxy compounds like 2,4-D (a relative of the compound ) are widely used herbicides. Their environmental impact, especially the carcinogenic outcomes and potential mechanisms of toxicity in humans and ecosystems, has been a subject of extensive research. Studies suggest that while chlorophenoxy compounds are not generally considered genotoxic, there are plausible hypotheses for other carcinogenic modes of action. Understanding these pathways is crucial for assessing the environmental and health impact of similar compounds (Stackelberg, 2013).
- The dynamics of chlorophenols (CPs), a group related to the chemical , in environmental settings, particularly their role as precursors in the formation of dioxins and their behavior in processes like Municipal Solid Waste Incineration (MSWI), has been a focus of several studies. The formation pathways, reaction rates, and the influence of various environmental factors on the presence and degradation of CPs provide valuable insights into managing the environmental impact of related chemical compounds (Peng et al., 2016).
Biodegradation and Environmental Remediation :
- The role of microorganisms in the degradation of herbicides like 2,4-D and the formation of degradation metabolites has been a significant research area. The biodegradation pathways, especially concerning microbial interactions with the compound and its metabolites, are crucial for developing strategies to mitigate environmental pollution and promote ecosystem health (Magnoli et al., 2020).
Toxicity and Mechanisms of Action in Biological Systems :
- The toxicity of chlorophenols and their mechanisms of action, especially in aquatic organisms like fish, have been documented. Understanding the pathways through which these compounds induce oxidative stress, disrupt immune and endocrine functions, and potentially lead to apoptosis or proliferation at cellular levels can inform the assessment of related compounds and their safe application in various fields (Ge et al., 2017).
Properties
IUPAC Name |
N-(2-chlorophenyl)-2-(2,4-dioxo-8-oxa-1,3-diazaspiro[4.5]decan-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN3O4/c16-10-3-1-2-4-11(10)17-12(20)9-19-13(21)15(18-14(19)22)5-7-23-8-6-15/h1-4H,5-9H2,(H,17,20)(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URFZRMZRLRBDDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12C(=O)N(C(=O)N2)CC(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.